Cas no 785714-85-4 (4(3H)-Pyrimidinone,2-[[2-(dimethylamino)ethyl]thio]-5,6-dimethyl-)

• Product Name: 4(3H)-Pyrimidinone,2-[[2-(dimethylamino)ethyl]thio]-5,6-dimethyl-
• CAS No: 785714-85-4
• MF: C₁₀H₁₇N₃OS
• MW: 227.32648062706
• CID: 554423
• PubChem ID: 136231713
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2-[[2-(dimethylamino)ethyl]thio]-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-[[2-(dimethylamino)ethyl]thio]-5,6-dimethyl-
• 4(1H)-Pyrimidinone,2-[[2-(dimethylamino)ethyl]thio]-5,6-dimethyl- (9CI)
• 785714-85-4
• 2-((2-(Dimethylamino)ethyl)thio)-5,6-dimethylpyrimidin-4(1H)-one
• 4(1h)-pyrimidinone,2-[[2-(dimethylamino)ethyl]thio]-5,6-dimethyl-

• Inchi： 1S/C10H17N3OS/c1-7-8(2)11-10(12-9(7)14)15-6-5-13(3)4/h5-6H2,1-4H3,(H,11,12,14)
• InChI Key： IQGUOMWOLMMKGK-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=C(C)C(N1)=O)CCN(C)C

Computed Properties

• Exact Mass: 227.109
• Monoisotopic Mass: 227.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70A^2
• XLogP3: 1